2-chloro-1-(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-chloro-1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C16H15ClFN7O/c17-9-13(26)23-5-7-24(8-6-23)15-14-16(20-10-19-15)25(22-21-14)12-3-1-11(18)2-4-12/h1-4,10H,5-9H2
• InChI Key: HXYZZRLTKGPTSC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC=C(C=C4)F)C(=O)CCl
• Molecular Formula: C16H15ClFN7O
• Molecular Weight: 375.79 g/mol
• CAS No.: 920365-00-0

Description

The compound “2-chloro-1-(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone” is a complex organic molecule. It contains several functional groups and rings, including a fluorophenyl group, a triazolopyrimidine ring, and a piperazine ring.

Scientific Research Applications

Synthesis and Antagonist Activity

One study focused on synthesizing and testing the antagonist activity of similar compounds on serotonin (5-HT2) and alpha-1 receptors. Among these compounds, certain derivatives showed potent 5-HT2 antagonist activity without alpha-1 antagonist effects. This suggests potential uses in targeting specific receptor pathways (Watanabe et al., 1992).

Potential Antihypertensive Agents

Another study synthesized a series of 1,2,4-triazolo[1,5-alpha]pyrimidines, including compounds with structural similarities to the specified chemical. Some of these compounds demonstrated promising antihypertensive activity (Bayomi et al., 1999).

Antimicrobial Activity

Several studies have reported on the synthesis of compounds structurally related to the specified chemical and their antimicrobial activities. These studies reveal that certain derivatives exhibit significant antimicrobial effects against a variety of bacterial and fungal species (Yurttaş et al., 2016), (Demirbaş et al., 2010).

Antitumor Activities

Compounds with structures akin to the specified chemical have been synthesized and investigated for their potential anticancer activities. Some derivatives were found to be promising antiproliferative agents, indicating potential for cancer treatment research (Yurttaş et al., 2014).

Synthesis and Process Development

A study detailed the process development of Voriconazole, a broad-spectrum triazole antifungal agent, where compounds similar to the specified chemical played a role in the synthesis (Butters et al., 2001).

Anti-Diabetic Drug Potential

Research on triazolo-pyridazine-6-yl-substituted piperazines, which are structurally related to the specified compound, has shown potential as anti-diabetic drugs. These compounds demonstrated effective inhibition of Dipeptidyl peptidase-4 (DPP-4), a key enzyme in diabetes management (Bindu et al., 2019).